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Compound of Interest

Compound Name: Diethyl Hexyl Phosphate-d11

Cat. No.: B15554744

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a

proposed synthesis route for Diethyl Hexyl Phosphate-d11. The information is intended for an

audience with a technical background in chemistry and drug development.

Chemical Structure
Diethyl Hexyl Phosphate-d11 is a deuterated analog of Diethyl Hexyl Phosphate. The hexyl

chain is perdeuterated, containing eleven deuterium atoms.

IUPAC Name: diethyl 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexyl phosphate[1] SMILES:

[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])COP(=O)(OCC)OCC[1]

The structure consists of a central phosphate group bonded to two ethyl groups and one

deuterated hexyl group.
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A summary of the key physicochemical properties and other quantitative data for Diethyl Hexyl
Phosphate-d11 is presented in the table below.

Property Value Reference

Molecular Formula C₁₀H₁₂D₁₁O₄P [1][2]

Molecular Weight 249.33 g/mol [1][2]

Appearance Pale Yellow Oil [3]

Solubility Chloroform, Ethyl Acetate [3]

Storage Temperature Refrigerator (+4°C) [1][3]

Synonyms

Phosphoric Acid Diethyl Hexyl

Ester-d11, Ethyl Hexyl

Phosphate-d11

[1][2]

Proposed Synthesis
Currently, a specific published synthesis protocol for Diethyl Hexyl Phosphate-d11 is not

readily available. However, a viable synthetic route can be proposed based on well-established

methods for the synthesis of phosphate esters from alcohols. The most direct approach

involves the reaction of a deuterated hexanol with diethyl chlorophosphate.

Reaction Scheme:

Experimental Protocol
This protocol is a generalized procedure and may require optimization for specific laboratory

conditions and scales.

Materials:

2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexan-1-ol

Diethyl chlorophosphate

Anhydrous pyridine (or another suitable base like triethylamine)
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Anhydrous diethyl ether (or other suitable aprotic solvent)

Deionized water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a nitrogen inlet, add 2,2,3,3,4,4,5,5,6,6,6-

undecadeuteriohexan-1-ol (1.0 eq) and anhydrous pyridine (1.5 eq) in anhydrous diethyl

ether.

Addition of Reagent: Cool the reaction mixture to 0 °C in an ice bath. Add diethyl

chlorophosphate (1.2 eq) dropwise via the dropping funnel over a period of 30 minutes,

ensuring the temperature does not rise significantly.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC) or ³¹P NMR spectroscopy.

Workup:

Quench the reaction by the slow addition of deionized water.

Transfer the mixture to a separatory funnel and add more diethyl ether.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification:
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Filter off the drying agent and concentrate the organic phase under reduced pressure

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexanes to afford the pure Diethyl Hexyl Phosphate-d11.

Synthesis Workflow Diagram
Starting Materials:

- 2,2,3,3,4,4,5,5,6,6,6-undecadeuteriohexan-1-ol
- Diethyl chlorophosphate

- Pyridine
- Diethyl ether

Reaction at 0°C to Room Temperature

1. Mix and cool

Aqueous Workup:
- Water quench

- Extraction with diethyl ether
- Washes with HCl, NaHCO3, Brine

2. Quench and extract

Purification:
- Drying over MgSO4

- Concentration
- Column Chromatography

3. Dry and purify

Final Product:
Diethyl Hexyl Phosphate-d11

4. Isolate pure product

Click to download full resolution via product page

Caption: Synthesis workflow for Diethyl Hexyl Phosphate-d11.
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Characterization
The structure and purity of the synthesized Diethyl Hexyl Phosphate-d11 can be confirmed

using a variety of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show signals corresponding to the two ethyl groups. The signals for the

hexyl chain will be absent due to deuteration.

¹³C NMR: Will show signals for the ethyl carbons and potentially weak, broadened signals

for the deuterated hexyl carbons.

³¹P NMR: A single signal is expected in the phosphate region, confirming the formation of

the phosphate ester.[4] The chemical shift will be characteristic of a dialkyl phosphate.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to

confirm the molecular formula by providing a highly accurate mass measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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